Cas no 1705516-28-4 (7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane)
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [7-(2-furanyl)tetrahydro-1,4-thiazepin-4(5H)-yl](tetrahydro-2H-pyran-4-yl)-
- 7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane
-
- Inchi: 1S/C15H21NO3S/c17-15(12-4-9-18-10-5-12)16-6-3-14(20-11-7-16)13-2-1-8-19-13/h1-2,8,12,14H,3-7,9-11H2
- InChI Key: LUBCVBWWFGZUCK-UHFFFAOYSA-N
- SMILES: C(N1CCC(C2=CC=CO2)SCC1)(C1CCOCC1)=O
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-3766-2μmol |
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane |
1705516-28-4 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6481-3766-5μmol |
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane |
1705516-28-4 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6481-3766-1mg |
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane |
1705516-28-4 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3766-2mg |
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane |
1705516-28-4 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6481-3766-3mg |
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane |
1705516-28-4 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6481-3766-4mg |
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane |
1705516-28-4 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6481-3766-5mg |
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane |
1705516-28-4 | 5mg |
$103.5 | 2023-09-08 |
7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane
7-(Furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane: A Comprehensive Overview
7-(Furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane (CAS No. 1705516-28-4) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its thiazepane ring system, which is a seven-membered ring containing sulfur and nitrogen atoms. The presence of a furan substituent at the 7-position and an oxane carbonyl group at the 4-position further enhances its structural complexity and functional diversity.
The thiazepane core of this compound is a key feature that contributes to its potential biological activity. Thiazepanes are known for their ability to form hydrogen bonds and participate in various non-covalent interactions, making them valuable in drug design. The furan group, on the other hand, is a five-membered aromatic ring with two double bonds, which can act as an electron-rich moiety, potentially influencing the compound's reactivity and selectivity.
Recent studies have highlighted the importance of oxane carbonyl groups in modulating the physical and chemical properties of molecules. The oxane ring, also known as tetrahydropyran, is a six-membered cyclic ether that can significantly affect the solubility and stability of the compound. The carbonyl group attached to the oxane ring introduces polarity into the molecule, which can enhance its ability to interact with biological targets.
Research into 7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane has focused on its potential applications in drug discovery. For instance, its ability to act as a template for designing bioactive molecules has been explored in several recent studies. The compound's unique structure allows for diverse functionalization, enabling it to serve as a scaffold for developing new therapeutic agents.
In terms of synthesis, 7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane can be prepared through various routes, including cyclization reactions and coupling techniques. Recent advancements in catalytic methods have made it possible to achieve higher yields and better stereocontrol during synthesis. These improvements have facilitated further exploration of the compound's properties and applications.
The thiazepane ring system has also been implicated in enzyme inhibition studies. For example, certain derivatives of this compound have shown promise as inhibitors of proteases and kinases, which are key targets in cancer therapy. The furan group's electron-rich nature makes it an attractive site for interaction with these enzymes.
Moreover, the oxane carbonyl group has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability across biological membranes. This makes 7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane a promising candidate for drug delivery systems.
In conclusion, 7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane (CAS No. 1705516-28-) is a versatile compound with significant potential in various areas of chemistry and pharmacology. Its unique structure and functional groups make it an intriguing subject for further research, particularly in drug design and development.
1705516-28-4 (7-(furan-2-yl)-4-(oxane-4-carbonyl)-1,4-thiazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)